Cas no 5784-80-5 (5-cyclopropyl-N'-[(1E)-1-(3-nitrophenyl)ethylidene]-1H-pyrazole-3-carbohydrazide)
5784-80-5 structure
Product Name:5-cyclopropyl-N'-[(1E)-1-(3-nitrophenyl)ethylidene]-1H-pyrazole-3-carbohydrazide
CAS No:5784-80-5
MF:C15H15N5O3
MW:313.311302423477
CID:1607090
PubChem ID:5342731
Update Time:2025-04-21
5-cyclopropyl-N'-[(1E)-1-(3-nitrophenyl)ethylidene]-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties
Names and Identifiers
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- 5-cyclopropyl-N'-[(1E)-1-(3-nitrophenyl)ethylidene]-1H-pyrazole-3-carbohydrazide
- 5-cyclopropyl-N-[(E)-1-(3-nitrophenyl)ethylideneamino]-1H-pyrazole-3-carboxamide
- AKOS001632167
- BIM-0033144.P001
- 5784-80-5
- 3-cyclopropyl-N'-[(E)-1-(3-nitrophenyl)ethylidene]-1H-pyrazole-5-carbohydrazide
- 3-cyclopropyl-N'-[(1E)-1-(3-nitrophenyl)ethylidene]-1H-pyrazole-5-carbohydrazide
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- Inchi: 1S/C15H15N5O3/c1-9(11-3-2-4-12(7-11)20(22)23)16-19-15(21)14-8-13(17-18-14)10-5-6-10/h2-4,7-8,10H,5-6H2,1H3,(H,17,18)(H,19,21)/b16-9+
- InChI Key: UGJJWAAAPBKCQF-CXUHLZMHSA-N
- SMILES: O=C(C1C=C(C2CC2)NN=1)N/N=C(\C)/C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 313.11765
- Monoisotopic Mass: 313.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116A^2
- XLogP3: 2.1
Experimental Properties
- Density: 1.49
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.719
- PSA: 113.28
5-cyclopropyl-N'-[(1E)-1-(3-nitrophenyl)ethylidene]-1H-pyrazole-3-carbohydrazide Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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